Cas no 16094-85-2 (Cyclohexanone, 2,6-dibenzoyl-)

Cyclohexanone, 2,6-dibenzoyl- structure
Cyclohexanone, 2,6-dibenzoyl- structure
Product Name:Cyclohexanone, 2,6-dibenzoyl-
CAS No:16094-85-2
MF:C20H18O3
MW:306.355125904083
CID:95718
PubChem ID:3571293
Update Time:2025-04-18

Cyclohexanone, 2,6-dibenzoyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2,6-dibenzoyl-
    • 2,6-dibenzoylcyclohexan-1-one
    • SCHEMBL15659956
    • 16094-85-2
    • AKOS024406203
    • DTXSID30393750
    • 2,6-dibenzoylcyclohexanone
    • Inchi: 1S/C20H18O3/c21-18(14-8-3-1-4-9-14)16-12-7-13-17(20(16)23)19(22)15-10-5-2-6-11-15/h1-6,8-11,16-17H,7,12-13H2
    • InChI Key: RVBGQHCKEMNVJQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C2C=CC=CC=2)=O)CCCC1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 306.125594432g/mol
  • Monoisotopic Mass: 306.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 51.2Ų

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